N-(propan-2-yl)cyclohexanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(propan-2-yl)cyclohexanesulfonamide, also known as ibuproxam, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory effects. It is a derivative of propionic acid and belongs to the class of cyclooxygenase (COX) inhibitors.
Scientific Research Applications
N-(propan-2-yl)cyclohexanesulfonamide has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to inhibit the activity of COX enzymes, which are responsible for the production of prostaglandins, a type of inflammatory mediator. As a result, N-(propan-2-yl)cyclohexanesulfonamide is effective in reducing pain, inflammation, and fever.
Mechanism of Action
Target of Action
Sulfonamides are a class of synthetic antimicrobial drugs that are used as broad-spectrum antibiotics for the treatment of human and animal bacterial infections . They primarily target enzymes such as carbonic anhydrase and dihydropteroate synthetase .
Mode of Action
Sulfonamides inhibit the synthesis of folic acid in bacteria by competing with para-aminobenzoic acid (PABA) for the active site of dihydropteroate synthetase . This prevents the production of dihydrofolic acid, a precursor of tetrahydrofolic acid, which is essential for the synthesis of purines and pyrimidines and thus DNA synthesis .
Biochemical Pathways
The inhibition of folic acid synthesis disrupts the biochemical pathways for the synthesis of purines and pyrimidines, which are essential components of DNA. This leads to an inability of the bacteria to replicate and survive .
Result of Action
The result of the action of sulfonamides is the inhibition of bacterial growth and replication, leading to the death of the bacteria .
Advantages and Limitations for Lab Experiments
N-(propan-2-yl)cyclohexanesulfonamide has several advantages for lab experiments. It is widely available and relatively inexpensive. It is also effective in reducing pain, inflammation, and fever, making it a useful tool for studying these conditions. However, N-(propan-2-yl)cyclohexanesulfonamide has some limitations. It can have off-target effects on other enzymes and receptors, which can complicate data interpretation. Additionally, it can be difficult to control the dose and duration of N-(propan-2-yl)cyclohexanesulfonamide treatment in lab experiments.
Future Directions
There are several future directions for the study of N-(propan-2-yl)cyclohexanesulfonamide. One area of interest is the development of more specific COX inhibitors that can reduce inflammation without causing off-target effects. Another area of interest is the study of N-(propan-2-yl)cyclohexanesulfonamide in combination with other drugs, such as opioids, to improve pain management. Additionally, the antioxidant properties of N-(propan-2-yl)cyclohexanesulfonamide could be further explored for their potential health benefits. Finally, the use of N-(propan-2-yl)cyclohexanesulfonamide in animal models of disease could provide valuable insights into its therapeutic potential.
Synthesis Methods
The synthesis of N-(propan-2-yl)cyclohexanesulfonamide can be achieved through several methods. One of the most commonly used methods involves the reaction of 2-amino-2-methyl-1-propanol with cyclohexyl sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.
properties
IUPAC Name |
N-propan-2-ylcyclohexanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2S/c1-8(2)10-13(11,12)9-6-4-3-5-7-9/h8-10H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APSBRUADBSNINC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1CCCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(propan-2-yl)cyclohexanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.